Cas no 62323-63-1 (Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)-)
62323-63-1 structure
Product Name:Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)-
CAS No:62323-63-1
MF:C12H10O2S
MW:218.271602153778
CID:449294
PubChem ID:12266241
Update Time:2025-04-19
Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)-
- 2-hydroxy-1-phenyl-2-thiophen-2-ylethanone
- 62323-63-1
- DTXSID80483135
- SCHEMBL5838764
-
- Inchi： 1S/C12H10O2S/c13-11(9-5-2-1-3-6-9)12(14)10-7-4-8-15-10/h1-8,12,14H
- InChI Key： CQSVGZCLBFAFLO-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C(C1C=CC=CC=1)=O)O
Computed Properties
- Exact Mass: 218.0402
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
Ethanone, 2-hydroxy-1-phenyl-2-(2-thienyl)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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